Cas no 54018-94-9 (propane-1,3-diamine)
propane-1,3-diamine structure
Product Name:propane-1,3-diamine
propane-1,3-diamine Chemical and Physical Properties
Names and Identifiers
-
- propane-1,3-diamine
- CHEMBL174324
- F2191-0286
- Spectrum5_000586
- 1,3-Trimethylenediamine
- 1,3-diamino-propane
- KBioGR_002492
- CCRIS 4054
- 1,3-Diaminopropane, >=99%
- 1,3-diamino propane
- KBio2_001630
- ?,?-PROPANEDIAMINE
- aminopropylamine
- 1,3-diaminopropan
- bmse000796
- 1,3 diaminopropane
- 1.3-diaminopropane
- NSC8154
- BBL027701
- H2N(CH2)3NH2
- B4A724BF-48DB-479D-B403-B44C7C956D5B
- BRN 0605277
- 1,3-Diamino-n-propane
- 54018-94-9
- 1,3-propane diamine
- Trimethylenediamine
- 1,3-Propane-1,1,3,3-d4-diamine(9CI)
- 1,3-Propylenediamine
- NS00001874
- DivK1c_006514
- 1,3-Diaminopropane dihydrobromide
- AKOS000119455
- NCGC00178092-01
- J-503883
- MFCD00008228
- PD099153
- 1,3-Diaminopropane Dihydrobromide, >/=98%
- 1,3diaminopropane
- alpha,omega-Propanediamine
- EC 203-702-7
- 1,3-diaminepropane
- .ALPHA.,.OMEGA.-PROPANEDIAMINE
- NSC-8154
- CS-0020848
- EINECS 203-702-7
- AMY21886
- bmse000001
- 4-04-00-01258 (Beilstein Handbook Reference)
- BP-26277
- D0114
- HY-42210
- 3-Aminopropylamine
- KBio2_006766
- KBioSS_001630
- Propane-1,3-diammonium bromide
- 1, 3-Diaminopropane
- BP-21144
- NSC 8154
- InChI=1/C3H10N2/c4-2-1-3-5/h1-5H
- WLN: Z3Z
- AI3-25358
- 109-76-2
- CHEBI:15725
- Z104478068
- SpecPlus_000418
- UNII-CB3ISL56KG
- 1,3-diaminopropane
- C00986
- 1,3-Propanediamine
- 68333-86-8
- EN300-20409
- Spectrum4_001903
- CHEBI:35411
- KBio1_001458
- a,w-Propanediamine
- 1,3-propandiamine
- 18773-03-0
- CB3ISL56KG
- DIAMINOPROPANE, 1,3-
- KBio2_004198
- 1,3-Propane-diamine
- STL194260
- 1,3 -diaminopropane
- Spectrum_001150
- DTXSID1021906
- STR02314
- Q161498
- bmse000872
-
- Inchi: 1S/C3H10N2/c4-2-1-3-5/h1-5H2
- InChI Key: XFNJVJPLKCPIBV-UHFFFAOYSA-N
- SMILES: NCCCN
Computed Properties
- Exact Mass: 74.084398327g/mol
- Monoisotopic Mass: 74.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 2
- Complexity: 12.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 52Ų
Experimental Properties
- LogP: -1.43
propane-1,3-diamine Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
54018-94-9 (propane-1,3-diamine) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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